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Compound of Interest

Compound Name: 2-Amino-1-cyclopentylethanol

CAS No.: 72799-58-7

Cat. No.: B3038073

Get Quote

Executive Summary & Chemical Identity
2-Amino-1-cyclopentylethanol is a bifunctional organic building block containing both a

primary amine and a secondary alcohol attached to a cyclopentyl ring.[1][2][3] Unlike simple

solvents, its disposal requires specific attention to its basicity and potential chelating properties.

[2]

This guide provides a self-validating protocol for the safe disposal of this compound, moving

beyond generic "waste drum" advice to ensure compliance with EPA/RCRA standards and GLP

(Good Laboratory Practice).
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🔒 FULL PROTOCOL TRUNCATED

To view exact molar ratios, purification steps, and HRP optimization
data, please view the interactive version.

Unlock Full Protocol on Website

Hazard Assessment (The "Why")
Expert Insight: Do not treat this merely as "organic waste." The presence of the amine group

creates specific incompatibility risks that are often overlooked in high-throughput labs.

Exothermic Incompatibility: As an organic base, it will react exothermically with strong acids

and acid chlorides. Accidental mixing in a general "organic waste" carboy containing acidic

byproducts (e.g., TFA, HCl) can cause rapid pressurization and container rupture.[2]

Chelation Potential: Amino alcohols are bidentate ligands.[2] If mixed with heavy metal waste

(Cu, Ni, Pd), they can form stable complexes that may interfere with downstream waste

precipitation treatments at the disposal facility.[2]

Surface Activity: The cyclopentyl group adds lipophilicity, making the compound potentially

skin-permeable.[2] Standard nitrile gloves are generally effective, but immediate removal is

required upon splash contact.[2]

Pre-Disposal Protocol: The "Self-Validating" System
To ensure safety, follow this Check-Verify-Act protocol before moving the vessel to the waste

area.

Step 1: Phase & pH Verification[1][2][3]
Action: Dip a pH strip into the waste solution.
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Validation:

pH > 10: Classify as Basic Organic Waste.

pH < 7:STOP. You likely have a mixture with an acid. Neutralize slowly with dilute

bicarbonate before consolidating to prevent heat generation in the drum.

Step 2: Segregation
Never dispose of 2-Amino-1-cyclopentylethanol in the following streams:

❌ Oxidizing Waste: (e.g., Nitric acid, Peroxides).[2] Risk of forming unstable N-oxides or

ignition.[1][2][3]

❌ Aqueous Acid Waste: Risk of exothermic neutralization.

❌ Halogenated Solvents: While chemically compatible, mixing non-halogenated amines

with halogenated waste (DCM/Chloroform) significantly increases disposal costs.[2] Keep

separate unless already part of the reaction mixture.

Disposal Workflow (Step-by-Step)
The following decision tree illustrates the operational logic for disposing of 2-Amino-1-
cyclopentylethanol.
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Figure 1: Decision matrix for segregating amino-alcohol waste streams to minimize cost and

safety risks.

Detailed Procedures
Scenario A: Pure Liquid or Non-Halogenated Solution[1][3]

Container: High-Density Polyethylene (HDPE) or Amber Glass.[1][2]

Labeling: "Hazardous Waste - Organic Alkali."[1][2][3]

Constituents: 2-Amino-1-cyclopentylethanol, [Solvent Name].

Hazard Checkbox: Irritant, Flammable (if solvent is flammable).[2]

Disposal Path: High-temperature incineration (fuel blending).[1][2]

Scenario B: Solid Waste (or Spill Cleanup)
Material: Contaminated gloves, paper towels, or solid residue.[2]

Protocol:

Collect in a clear polyethylene bag (minimum 2 mil thickness).

Twist and tape the neck of the bag (gooseneck seal).

Place inside the laboratory's solid hazardous waste drum.

Do not place in regular trash or biohazard bins.

Emergency Contingencies
Trustworthiness: A protocol is only as good as its failure mode.
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Regulatory & Compliance Codes
When filling out your waste manifest, use the following guidelines. Note: Always verify with your

local EHS officer as state regulations may vary.[1][2]

RCRA Classification (USA):

If pure: Not a P- or U-listed waste.[1][2][3]

If ignitable (Flash point < 60°C due to solvent): D001.

If pH > 12.5 (highly concentrated base): D002.

European Waste Code (EWC):

07 01 04* (Other organic solvents, washing liquids and mother liquors).[2]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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